Cas no 1807078-40-5 (4-Bromo-2-hydroxynicotinonitrile)

• Product Name: 4-Bromo-2-hydroxynicotinonitrile
• CAS No: 1807078-40-5
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4900385
• Update Time: 2025-10-28

4-Bromo-2-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-hydroxynicotinonitrile
• 4-Bromo-2-hydroxynicotinonitrile

• Inchi： 1S/C6H3BrN2O/c7-5-1-2-9-6(10)4(5)3-8/h1-2H,(H,9,10)
• InChI Key： UZCZRJVJXSBHAH-UHFFFAOYSA-N
• SMILES： BrC1C=CNC(C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 4-Bromo-2-hydroxynicotinonitrile

4-Bromo-2-hydroxynicotinonitrile (CAS No. 1807078-40-5): An Overview of Its Synthesis, Properties, and Applications

4-Bromo-2-hydroxynicotinonitrile (CAS No. 1807078-40-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its bromine and hydroxyl functionalities, which contribute to its reactivity and utility in synthetic chemistry.

The synthesis of 4-Bromo-2-hydroxynicotinonitrile typically involves a multi-step process, starting from readily available starting materials. One common approach is the bromination of 2-hydroxynicotinonitrile, which can be achieved using bromine or N-bromosuccinimide (NBS) in an appropriate solvent. The reaction conditions, such as temperature and solvent choice, are crucial for optimizing the yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for the synthesis of this compound, utilizing catalysts and solvents that minimize environmental impact.

The physical and chemical properties of 4-Bromo-2-hydroxynicotinonitrile have been extensively studied. It is a white crystalline solid with a melting point of approximately 165°C. The compound exhibits good solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for various synthetic transformations. Its stability under different conditions has also been investigated, with findings indicating that it remains stable at room temperature but may decompose at higher temperatures or in the presence of strong acids or bases.

In the field of pharmaceutical research, 4-Bromo-2-hydroxynicotinonitrile has shown promise as a building block for the synthesis of bioactive molecules. Its bromine and hydroxyl groups provide multiple points for functionalization, allowing chemists to introduce a wide range of substituents to tailor the properties of the final product. For instance, recent studies have explored the use of this compound in the development of novel anticancer agents and antiviral drugs. The ability to modify the structure through substitution reactions has led to the discovery of compounds with improved pharmacological profiles and reduced side effects.

Beyond pharmaceuticals, 4-Bromo-2-hydroxynicotinonitrile has found applications in agrochemicals. Its reactivity and functional group versatility make it an attractive candidate for the synthesis of herbicides and fungicides. Researchers have reported the successful synthesis of several agrochemicals using this compound as a starting material, demonstrating its potential to contribute to sustainable agriculture practices.

In materials science, 4-Bromo-2-hydroxynicotinonitrile has been utilized in the development of functional polymers and coatings. The presence of reactive functional groups allows for the formation of cross-linked networks with tailored properties, such as enhanced mechanical strength and thermal stability. These materials have found applications in various industries, including electronics, automotive, and construction.

The safety profile of 4-Bromo-2-hydroxynicotinonitrile has also been evaluated. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 4-Bromo-2-hydroxynicotinonitrile (CAS No. 1807078-40-5) is a valuable compound with a wide range of applications in various fields. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules, agrochemicals, and functional materials. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern chemistry.